![molecular formula C23H24N6OS B2446099 N-(4-butylphenyl)-2-{[5-(pyridin-4-yl)-4-(1H-pyrrol-1-yl)-4H-1,2,4-triazol-3-yl]sulfanyl}acetamide CAS No. 898352-00-6](/img/structure/B2446099.png)
N-(4-butylphenyl)-2-{[5-(pyridin-4-yl)-4-(1H-pyrrol-1-yl)-4H-1,2,4-triazol-3-yl]sulfanyl}acetamide
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Description
N-(4-butylphenyl)-2-{[5-(pyridin-4-yl)-4-(1H-pyrrol-1-yl)-4H-1,2,4-triazol-3-yl]sulfanyl}acetamide is a useful research compound. Its molecular formula is C23H24N6OS and its molecular weight is 432.55. The purity is usually 95%.
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Scientific Research Applications
Synthesis and Structural Properties
N-(4-butylphenyl)-2-{[5-(pyridin-4-yl)-4-(1H-pyrrol-1-yl)-4H-1,2,4-triazol-3-yl]sulfanyl}acetamide derivatives are synthesized for a wide range of applications, primarily focusing on their antibacterial and antifungal properties. These compounds are synthesized through various methods including condensation and cyclization processes, with their structures confirmed through spectroscopic techniques like 1H NMR and IR spectroscopy. The compounds often exhibit potent antimicrobial activities, with some demonstrating superior efficacy compared to standard drugs (MahyavanshiJyotindra, ParmarKokila, & MahatoAnil, 2011; N. Chalenko et al., 2019).
Antimicrobial and Antiviral Properties
These compounds are particularly noted for their antimicrobial activity. They have been tested against a variety of bacterial and fungal strains, showing promising results. Some derivatives exceed the performance of reference drugs in anti-exudative activity. The synthesized compounds have also been evaluated for antiviral and virucidal activities against human adenovirus type 5 and ECHO-9 virus, indicating their potential in reducing viral replication (Jyotindra B Mahyavanshi et al., 2017; M. Wujec et al., 2011).
Chemical Modification and Enhancement
Chemical modifications of these compounds aim to enhance their biological activities. Alterations in the molecular structure, such as the replacement of the acetamide group with alkylurea, have shown to retain antiproliferative activity and reduce acute oral toxicity. These modifications are significant in the development of potent and less toxic pharmaceutical agents (Xiao-meng Wang et al., 2015).
properties
IUPAC Name |
N-(4-butylphenyl)-2-[(5-pyridin-4-yl-4-pyrrol-1-yl-1,2,4-triazol-3-yl)sulfanyl]acetamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C23H24N6OS/c1-2-3-6-18-7-9-20(10-8-18)25-21(30)17-31-23-27-26-22(19-11-13-24-14-12-19)29(23)28-15-4-5-16-28/h4-5,7-16H,2-3,6,17H2,1H3,(H,25,30) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
WWERVWGVSDHKIW-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCCCC1=CC=C(C=C1)NC(=O)CSC2=NN=C(N2N3C=CC=C3)C4=CC=NC=C4 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C23H24N6OS |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
432.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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